Cas no 1805297-95-3 (Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805297-95-3
• MF: C₁₁H₁₀F₆N₂O₃
• MW: 332.199123859406
• CID: 4844586
• Update Time: 2025-05-23

Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H10F6N2O3/c1-21-7(20)2-5-4-19-9(22-11(15,16)17)8(6(5)3-18)10(12,13)14/h4H,2-3,18H2,1H3
• InChI Key： RNPHNQFLBQWHEP-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CC(=O)OC)C=1CN)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 1.9
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate

Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate: A Comprehensive Overview

Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate is a highly specialized organic compound with the CAS number 1805297-95-3. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including an amino group, trifluoromethoxy, trifluoromethyl, and an acetate ester group. These substituents contribute to its distinctive chemical reactivity and physical properties.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of various functional groups. The aminomethyl group attached at position 4 introduces nucleophilic properties, making the compound potentially reactive in certain chemical transformations. The presence of trifluoromethoxy and trifluoromethyl groups at positions 2 and 3, respectively, imparts strong electron-withdrawing effects due to the electronegativity of fluorine atoms. These groups not only enhance the stability of the molecule but also influence its electronic properties, making it suitable for applications requiring high reactivity or selectivity.

One of the most notable features of Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate is its versatility in chemical synthesis. The acetate ester group at position 5 can undergo hydrolysis under specific conditions to yield the corresponding carboxylic acid derivative. This property makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise control over functional groups is essential.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with improved pharmacokinetic properties. For instance, the electron-withdrawing groups on the pyridine ring can enhance the lipophilicity of the molecule, which is a critical factor in determining drug absorption and bioavailability. Additionally, the aminomethyl group provides a site for further functionalization, enabling the creation of derivatives with diverse biological activities.

In terms of synthesis, Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate can be prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The synthesis typically begins with a substituted pyridine derivative, which undergoes sequential modifications to introduce the desired functional groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For example, derivatives of this compound have been investigated as potential materials for organic light-emitting diodes (OLEDs) due to their ability to emit light upon electrical stimulation. The presence of electron-withdrawing groups enhances the molecule's conjugation length, which is crucial for achieving efficient light emission.

Moreover, Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate has shown potential in agrochemical applications. Its ability to inhibit specific enzymes involved in plant growth regulation has been explored as a basis for developing new herbicides or growth regulators. The aminomethyl group plays a critical role in interacting with target enzymes, while the trifluorinated groups contribute to environmental stability and resistance to metabolic degradation.

In conclusion, Methyl 4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate (CAS No: 1805297-95-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool in chemical synthesis and material science. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing modern science and technology.